Cas no 118992-95-3 (2-ethylhexanoic acid beta-D-glucuronide)

• Product Name: 2-ethylhexanoic acid beta-D-glucuronide
• CAS No: 118992-95-3
• MF: C₁₄H₂₄O₈
• MW: 320.335565567017
• CID: 2004136
• PubChem ID: 137321902
• Update Time: 2025-04-21

2-ethylhexanoic acid beta-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexanoic acid beta-D-glucuronide
• O1-((R)-2-Aethyl-hexanoyl)-beta-D-glucopyranuronsaeure
• O1-((R)-2-ethyl-hexanoyl)-beta-D-glucopyranuronic acid
• P60P19CJ6V
• UNII-P60P19CJ6V
• .BETA.-D-GLUCOPYRANURONIC ACID, 1-(2-ETHYLHEXANOATE)
• 118992-95-3
• 2-Ethylhexanoic acid glucuronide
• beta-D-Glucopyranuronic acid, 1-(2-ethylhexanoate)

• Inchi： 1S/C14H24O8/c1-3-5-6-7(4-2)13(20)22-14-10(17)8(15)9(16)11(21-14)12(18)19/h7-11,14-17H,3-6H2,1-2H3,(H,18,19)/t7?,8-,9-,10+,11-,14-/m0/s1
• InChI Key： FZGJYNLYAFIHKR-ADZIFFMNSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(C(CC)CCCC)=O)O)O)O

Computed Properties

• Exact Mass: 320.14711772Da
• Monoisotopic Mass: 320.14711772Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų